(E)-2-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide

• IUPAC Name: (E)-2-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-[(3-methoxyphenyl)methyl]ethenesulfonamide
• InChI: InChI=1S/C24H24FNO5S/c1-29-22-5-3-4-20(14-22)16-26-32(27,28)13-12-18-8-11-23(24(15-18)30-2)31-17-19-6-9-21(25)10-7-19/h3-15,26H,16-17H2,1-2H3/b13-12+
• InChI Key: XEOLIZHKFCRSNQ-OUKQBFOZSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNS(=O)(=O)C=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC
• Isomeric SMILES: COC1=CC=CC(=C1)CNS(=O)(=O)/C=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)F)OC
• Molecular Formula: C24H24FNO5S
• Molecular Weight: 457.5 g/mol
• CAS No.: 339104-63-1

Description

(E)-2-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}-N-[(3-methoxyphenyl)methyl]ethene-1-sulfonamide is a useful research compound. Its molecular formula is C24H24FNO5S and its molecular weight is 457.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Studies

• Rodrigues et al. (2015) explored the crystal structures of compounds similar to the one , noting the formation of two-dimensional and three-dimensional architectures due to different types of intermolecular interactions (Rodrigues et al., 2015).

Synthetic Methods and Intermediate Applications

• Zhou Yu (2002) described the synthesis of a compound with a structure related to the query, which serves as an intermediate in the production of herbicides (Zhou Yu, 2002).
• Coleman et al. (2010) discussed the preparation of a fluorophore structurally similar to the compound , highlighting its potential for specific metal ion detection (Coleman et al., 2010).

Medical and Biological Research

• Lovey and Pawson (1981) synthesized analogues of a compound with structural similarity, evaluating their biological activities, particularly in the context of cancer research (Lovey & Pawson, 1981).
• Reddy et al. (2013) synthesized and evaluated (E)-N-aryl-2-arylethenesulfonamides for their anticancer activity, demonstrating potent cytotoxicity against various cancer cell-lines (Reddy et al., 2013).

Chemical and Pharmaceutical Development

• Harada et al. (2001) developed ethenesulfonamide and ethanesulfonamide derivatives as novel, orally active endothelin-A receptor antagonists (Harada et al., 2001).
• Pimenova et al. (2003) synthesized and investigated reactions of a compound with structural features similar to the query, potentially leading to new pharmaceutical applications (Pimenova et al., 2003).